1-(aminomethyl)-3,3-difluorocyclobutane-1-carboxamide hydrochloride
Overview
Description
1-(Aminomethyl)-3,3-difluorocyclobutane-1-carboxamide hydrochloride, commonly referred to as ACM-HCl, is a fluorinated amide that has been used in a variety of synthetic and medicinal applications. It is a colorless, odorless, and water-soluble compound with a molecular weight of 285.5 g/mol. ACM-HCl is one of the most widely studied fluorinated amides, due to its unique properties and potential applications.
Scientific Research Applications
ACM-HCl has been used in a variety of scientific research applications, including as a substrate in enzyme-catalyzed reactions, as a reagent in organic synthesis, and as a ligand in metal-catalyzed reactions. It has also been used as a reagent in the synthesis of various heterocyclic compounds, such as pyridines and pyrazoles. Additionally, ACM-HCl has been used to prepare fluorinated polymers, as well as to study the mechanism of action of various enzymes and proteins.
Mechanism of Action
The mechanism of action of ACM-HCl is not fully understood, but it is believed to involve the formation of a reactive intermediate that can then react with a variety of substrates. This intermediate can be formed by the reaction of the amine group of ACM-HCl with a nucleophile, such as water or an alcohol. This reaction can then lead to the formation of an amide or an ester, depending on the nature of the nucleophile.
Biochemical and Physiological Effects
ACM-HCl has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of several enzymes, including cytochrome P450, cyclooxygenase, and phospholipase A2. It has also been shown to have antioxidant and anti-inflammatory effects, as well as to inhibit the growth of certain cancer cells.
Advantages and Limitations for Lab Experiments
The main advantage of using ACM-HCl in laboratory experiments is its low cost and availability. Additionally, its water solubility and stability make it an ideal reagent for a variety of reactions. However, there are some limitations to its use, such as its low reactivity and its potential to form toxic by-products.
Future Directions
The potential applications of ACM-HCl are vast and varied, and there are many future directions that can be explored. These include further study of its mechanism of action, its use as a reagent in organic synthesis, and its potential use in drug development. Additionally, its potential as an inhibitor of various enzymes and proteins could be explored further, as could its potential as an antioxidant and anti-inflammatory agent. Finally, its potential as a ligand in metal-catalyzed reactions could be studied further.
Synthesis Methods
ACM-HCl can be synthesized from the reaction of 1,3-difluorocyclobutane-1-carboxylic acid chloride and aminomethyl alcohol in the presence of triethylamine. The reaction is typically conducted in anhydrous dimethylformamide at a temperature of 80-90°C for 4-6 hours. The product is then purified by column chromatography and crystallized from methanol or ethyl acetate.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(aminomethyl)-3,3-difluorocyclobutane-1-carboxamide hydrochloride involves the reaction of 3,3-difluorocyclobutanecarboxylic acid with N,N-dimethylformamide dimethyl acetal, followed by reaction with ammonia and then hydrochloric acid.", "Starting Materials": [ "3,3-difluorocyclobutanecarboxylic acid", "N,N-dimethylformamide dimethyl acetal", "ammonia", "hydrochloric acid" ], "Reaction": [ "3,3-difluorocyclobutanecarboxylic acid is reacted with N,N-dimethylformamide dimethyl acetal in the presence of a catalyst to form the corresponding imine intermediate.", "The imine intermediate is then reacted with ammonia to form the corresponding amine intermediate.", "The amine intermediate is then reacted with hydrochloric acid to form 1-(aminomethyl)-3,3-difluorocyclobutane-1-carboxamide hydrochloride." ] } | |
CAS RN |
2524443-60-3 |
Molecular Formula |
C6H11ClF2N2O |
Molecular Weight |
200.6 |
Purity |
95 |
Origin of Product |
United States |
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